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Compound of Interest

Compound Name:
Thiazol-2-ylmethanamine

hydrochloride

CAS No.: 850852-85-6

Cat. No.: B1390869

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for Thiazol-2-
ylmethanamine hydrochloride (CAS: 850852-85-6). As a crucial building block in medicinal

chemistry and drug development, a thorough understanding of its structural and electronic

properties through spectroscopic analysis is paramount for researchers and scientists. This

document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, grounded in fundamental principles and supported by

data from analogous structures.

Molecular Structure and its Spectroscopic
Implications
Thiazol-2-ylmethanamine hydrochloride is a salt, where the primary amine of the thiazole-2-

ylmethanamine free base is protonated by hydrochloric acid. This protonation significantly

influences the electronic environment of the molecule and, consequently, its spectroscopic

signatures.
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Molecular Structure of Thiazol-2-ylmethanamine Hydrochloride

Caption: Chemical structure of Thiazol-2-ylmethanamine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

a molecule. For Thiazol-2-ylmethanamine hydrochloride, the analysis of both ¹H and ¹³C

NMR spectra provides unambiguous structural confirmation. While experimental spectra for this

specific salt are not readily available in the public domain, we can predict the chemical shifts

and coupling patterns based on the analysis of similar thiazole derivatives.[1][2] A ¹H NMR

spectrum for a compound with CAS number 53332-78-8, listed as 2-aminomethylthiazole

hydrochloride, is noted to be available on ChemicalBook, which may serve as a useful

reference.[3]

Experimental Protocol: NMR Spectroscopy
A standard protocol for acquiring NMR spectra of a solid sample like Thiazol-2-
ylmethanamine hydrochloride is as follows:

Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent

(e.g., DMSO-d₆ or D₂O) to a volume of approximately 0.6-0.7 mL in a standard 5 mm NMR

tube. The choice of solvent is critical for solubility and to avoid exchange of the amine

protons.

Instrumentation: Utilize a high-resolution NMR spectrometer, for instance, a Bruker Avance

400 MHz or higher.

¹H NMR Acquisition:

Acquire a one-dimensional ¹H NMR spectrum using a standard pulse program.

Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,

and an acquisition time of 2-3 seconds.

Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise

ratio.
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¹³C NMR Acquisition:

Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum.

A larger number of scans will be necessary compared to ¹H NMR due to the lower natural

abundance of the ¹³C isotope.

Predicted ¹H NMR Spectral Data (in DMSO-d₆)
The protonation of the amine group will cause a significant downfield shift of the adjacent

methylene protons. The thiazole ring protons are expected in the aromatic region.

Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Integration

Thiazole H-5 ~ 8.0 - 8.2 Doublet ~ 3-4 1H

Thiazole H-4 ~ 7.8 - 8.0 Doublet ~ 3-4 1H

Methylene (-

CH₂-)
~ 4.5 - 4.8 Singlet (broad) - 2H

Ammonium (-

N⁺H₃)
~ 8.5 - 9.5 Broad Singlet - 3H

Causality Behind Predictions:

Thiazole Protons: The protons on the thiazole ring are in an electron-deficient aromatic

system, hence they resonate at a downfield chemical shift.[1] The coupling between H-4 and

H-5 is a characteristic feature.

Methylene Protons: The electron-withdrawing effect of the protonated amino group (-N⁺H₃)

deshields the adjacent methylene protons, causing them to appear at a significantly

downfield position compared to the free base.

Ammonium Protons: The protons on the nitrogen are acidic and will typically appear as a

broad singlet. Their chemical shift can be highly dependent on concentration and the

presence of any water in the solvent.
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Predicted ¹³C NMR Spectral Data (in DMSO-d₆)
The ¹³C NMR spectrum will show four distinct signals corresponding to the four carbon atoms in

the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Thiazole C-2 ~ 168 - 172

Thiazole C-4 ~ 142 - 145

Thiazole C-5 ~ 125 - 128

Methylene (-CH₂-) ~ 40 - 45

Causality Behind Predictions:

Thiazole Carbons: The carbon atom C-2, situated between two heteroatoms (N and S), is the

most deshielded and will appear at the lowest field.[1] The other ring carbons, C-4 and C-5,

will resonate at positions typical for aromatic heterocyclic carbons.

Methylene Carbon: The methylene carbon, being adjacent to the electron-withdrawing

ammonium group, will be shifted downfield compared to a typical aliphatic carbon.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of Thiazol-2-ylmethanamine hydrochloride will exhibit

characteristic absorption bands for the N-H bonds of the ammonium group, C-H bonds, C=N

and C=C bonds of the thiazole ring, and the C-N bond.

Experimental Protocol: IR Spectroscopy
Sample Preparation: The spectrum can be obtained using a solid sample. A common method

is the KBr pellet technique, where a small amount of the sample is finely ground with dry

potassium bromide and pressed into a thin, transparent disk. Alternatively, Attenuated Total

Reflectance (ATR) can be used with the neat solid.
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Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A

background spectrum of the KBr pellet or the empty ATR crystal is recorded first and

subtracted from the sample spectrum.

Predicted IR Spectral Data
Vibrational Mode

Predicted Frequency Range

(cm⁻¹)
Intensity

N⁺-H Stretching (Ammonium) 3200 - 2800 Strong, Broad

Aromatic C-H Stretching 3100 - 3000 Medium

Aliphatic C-H Stretching 2950 - 2850 Medium

C=N Stretching (Thiazole) 1650 - 1580 Medium to Strong

C=C Stretching (Thiazole) 1550 - 1450 Medium to Strong

N-H Bending (Ammonium) 1600 - 1500 Medium

C-N Stretching 1250 - 1020 Medium

Interpretation of Key Bands:

The most prominent feature will be the broad and strong absorption in the 3200-2800 cm⁻¹

region, which is characteristic of the N⁺-H stretching vibrations of a primary ammonium salt.

The absorptions corresponding to the C=N and C=C stretching vibrations of the thiazole ring

are expected in the 1650-1450 cm⁻¹ region.[2]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments, which helps in determining the molecular weight and elucidating the

structure. For Thiazol-2-ylmethanamine hydrochloride, an electrospray ionization (ESI)

source is typically used, which is a soft ionization technique suitable for polar and ionic

compounds.
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Experimental Protocol: Mass Spectrometry
Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent, such as

methanol or acetonitrile, often with a small amount of formic acid to aid ionization.

Instrumentation: A mass spectrometer equipped with an ESI source is used.

Data Acquisition: The sample solution is introduced into the ESI source, where it is ionized.

The ions are then separated based on their m/z ratio and detected. The spectrum is typically

acquired in positive ion mode.

Predicted Mass Spectrum (ESI+)
Under positive ion ESI, the molecule will be detected as the protonated free base, [M+H]⁺,

where M is the free base (Thiazol-2-ylmethanamine). The hydrochloride salt will dissociate in

solution.

Molecular Ion: The molecular weight of the free base (C₄H₆N₂S) is 114.17 g/mol . Therefore,

the base peak is expected to be the [M+H]⁺ ion at m/z = 115.03.

Key Fragmentation Pathways: Fragmentation of the molecular ion can provide further

structural information.

Proposed Fragmentation Pathway in ESI-MS

[C₄H₇N₂S]⁺
m/z = 115

[C₄H₅S]⁺
m/z = 85

- NH₃

[C₃H₂NS]⁺
m/z = 84

- CH₂NH₂

Click to download full resolution via product page

Caption: Proposed key fragmentations of the [M+H]⁺ ion of Thiazol-2-ylmethanamine.
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Conclusion
The spectroscopic characterization of Thiazol-2-ylmethanamine hydrochloride provides a

comprehensive structural fingerprint of this important chemical entity. The predicted NMR, IR,

and MS data, based on established principles and data from related compounds, offer a robust

framework for its identification and quality control. This guide serves as a valuable resource for

researchers, enabling them to confidently utilize this compound in their synthetic and drug

discovery endeavors. It is recommended that experimental data be acquired for definitive

confirmation and to build upon the foundational understanding presented herein.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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